Cas no 59919-77-6 (Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-)

• Product Name: Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-
• CAS No: 59919-77-6
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• CID: 336855
• PubChem ID: 71442627
• Update Time: 2025-04-19

Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitro-
• 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-methyl-6-nitrophenol
• DTXSID40851492
• 59919-77-6

• Inchi： 1S/C14H12N2O6/c1-8-4-10(7-12(14(8)18)16(21)22)5-9-2-3-13(17)11(6-9)15(19)20/h2-4,6-7,17-18H,5H2,1H3
• InChI Key： LBIXPOBGWOADMH-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C)CC1C=CC(=C(C=1)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.06956
• Monoisotopic Mass: 304.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 126.74